3-Amino-5-(methoxycarbonyl)benzoic acid

• IUPAC Name: 3-amino-5-methoxycarbonylbenzoic acid
• InChI: InChI=1S/C9H9NO4/c1-14-9(13)6-2-5(8(11)12)3-7(10)4-6/h2-4H,10H2,1H3,(H,11,12)
• InChI Key: QGGKQIDRZUUHAR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C(=O)O)N
• Molecular Formula: C9H9NO4
• DSSTOX Substance ID: DTXSID20543823
• Molecular Weight: 195.17 g/mol
• CAS No.: 28179-47-7

Description

BVDU-MP: Brivudine Monophosphate , is a nucleoside analogue that has shown significant antiviral activity. It is primarily used in the treatment of infections caused by the varicella-zoster virus and herpes simplex virus type 1. The compound is a monophosphate derivative of Brivudine, which is a synthetic analogue of thymidine .

Scientific Research Applications

Chemistry: Brivudine Monophosphate is used as a model compound in studies involving nucleoside analogues and their interactions with enzymes.

Biology: In biological research, it is used to study the mechanisms of viral replication and the role of nucleoside analogues in inhibiting viral DNA synthesis .

Medicine: Clinically, Brivudine Monophosphate is used in the treatment of herpes zoster and herpes simplex virus infections. It has shown efficacy in reducing viral load and alleviating symptoms .

Industry: In the pharmaceutical industry, Brivudine Monophosphate is used in the development of antiviral drugs and formulations .

Safety and Hazards

The compound is associated with several hazard statements, including H315, H319, and H335. These indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Brivudine Monophosphate involves the phosphorylation of Brivudine. The process typically includes the use of phosphorylating agents such as phosphorus oxychloride or phosphoramidite reagents. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the phosphorylated product .

Industrial Production Methods: In industrial settings, the production of Brivudine Monophosphate is scaled up using optimized reaction conditions to ensure high yield and purity. The process involves continuous monitoring of reaction parameters such as temperature, pH, and reactant concentrations. The final product is purified using techniques like crystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions: Brivudine Monophosphate undergoes several types of chemical reactions, including:

Phosphorylation: Conversion to its diphosphate and triphosphate forms.

Hydrolysis: Breakdown into Brivudine and inorganic phosphate.

Oxidation and Reduction: These reactions are less common but can occur under specific conditions.

Common Reagents and Conditions:

Phosphorylation: Uses phosphorylating agents like phosphorus oxychloride.

Hydrolysis: Occurs in the presence of water or aqueous solutions.

Oxidation and Reduction: Requires specific oxidizing or reducing agents.

Major Products Formed:

Brivudine Diphosphate and Triphosphate: Formed through sequential phosphorylation.

Brivudine: Formed through hydrolysis.

Mechanism of Action

Brivudine Monophosphate exerts its antiviral effects by inhibiting viral DNA polymerase. Once inside the infected cell, it is phosphorylated to its active triphosphate form. This active form competes with natural nucleotides for incorporation into the viral DNA, leading to chain termination and inhibition of viral replication . The primary molecular target is the viral DNA polymerase, and the pathway involves competitive inhibition of nucleotide incorporation .

Comparison with Similar Compounds

Similar Compounds:

Acyclovir: Another nucleoside analogue used in the treatment of herpes virus infections.

Ganciclovir: Used for cytomegalovirus infections.

Valacyclovir: A prodrug of acyclovir with improved bioavailability.

Uniqueness: Brivudine Monophosphate is unique in its high specificity for the varicella-zoster virus and herpes simplex virus type 1. Unlike other nucleoside analogues, it has a distinct mechanism of action involving selective phosphorylation by viral thymidine kinase .

Synthesis routes and methods I

Procedure details

A suspension of mono-methyl 5-nitro-isophthalate (22.5 g, 100 mmol) and palladium on carbon (5%, 2.00 g) in methanol (100 mL) is shaken in a hydrogenation apparatus under hydrogen (50 psi) for 3 hours. The mixture is then filtered through diatomaceous earth and concentrated to give the title compound, NMR (300 MHz, CDCl3) delta 7.67, 7.41, 7.40 and 3.83; MS (ESI−) for C9H9NO4 m/z (M−H)−=194.

Synthesis routes and methods II

Procedure details

20% Pd(OH)2 (0.50 g) was carefully wetted down under argon with methanol (5 mL) and then 3-(methoxycarbonyl)-5-nitrobenzoic acid (5.00 g, 22.2 mmol) in methanol (20 mL) was added. The mixture was then hydrogenated on a Parr Shaker apparatus for 5 hours at 50 psi. Under argon, the reaction was carefully filtered through a fiberglass filter paper. The filtrate was concentrated to give 3-amino-5-(methoxycarbonyl)benzoic acid (4.0 g, 20.5 mmol, 92% yield) of off-white solids as product. MS found: (M−H)+=194.

Synthesis routes and methods III

Procedure details

To 2.75 g of mono-methyl 5-nitroisophthalate (5-(methoxycarbonyl)-3-nitrobenzoic acid), compound 67, dissolved in 30 mL of THF was added 100 mg of 10% palladium on carbon. The reaction was placed in a Parr hydrogenator under a H2 atmosphere of 45 psi and shaken for 16 hr. The solid palladium catalyst was removed by vacuum filtration through celite and 5 mL of 1N HCl in diethyl ether was added to the filtrate. After sitting for 12 hr, the solid was collected by vacuum filtration and was washed with ethyl acetate. This provided 1.82 g of the desired product. The product was identified by 1H NMR and mass spectroscopy and purity was assessed by RP-HPLC.